Cas no 85929-41-5 (1,3,4-Oxadiazol-2(3H)-one, 5-(3-chlorophenyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one, 5-(3-chlorophenyl)-
• CAS No: 85929-41-5
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 4246274
• PubChem ID: 13110056
• Update Time: 2025-04-24

1,3,4-Oxadiazol-2(3H)-one, 5-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one, 5-(3-chlorophenyl)-
• 5-(3-Chlorophenyl)-3H-1,3,4-oxadiazol-2-one
• CHEMBL4085008
• BS-32894
• 5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ol
• SCHEMBL21776967
• US11634391, Compound 90
• 85929-41-5
• BDBM600865
• 5-(3-chlorophenyl)-1,3,4-oxadiazol-2(3H)-one
• CS-0459141
• BDBM50554483
• AKOS013464094

• Inchi： 1S/C8H5ClN2O2/c9-6-3-1-2-5(4-6)7-10-11-8(12)13-7/h1-4H,(H,11,12)
• InChI Key： FXHVMBKWFKRQHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NNC(=O)O1

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.7Ų

Additional information on 1,3,4-Oxadiazol-2(3H)-one, 5-(3-chlorophenyl)-

Professional Introduction to 1,3,4-Oxadiazol-2(3H)-one, 5-(3-chlorophenyl) (CAS No. 85929-41-5)

1,3,4-Oxadiazol-2(3H)-one, 5-(3-chlorophenyl) (CAS No. 85929-41-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the oxadiazole class, which is well-documented for its role in drug discovery and development. The presence of a chlorophenyl substituent at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The oxadiazole core is characterized by a five-membered ring containing two oxygen and one nitrogen atom, which imparts remarkable stability and reactivity. This structural motif has been extensively explored in the synthesis of bioactive molecules, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The 5-(3-chlorophenyl) substitution enhances the compound's interactability with biological targets by introducing hydrophobicity and potential hydrogen bonding capabilities.

Recent advancements in computational chemistry have enabled the rational design of 1,3,4-Oxadiazol-2(3H)-one, 5-(3-chlorophenyl) derivatives by leveraging molecular docking simulations. These studies have highlighted its potential as an inhibitor of various enzyme targets, including kinases and proteases that are implicated in diseases such as cancer and neurodegeneration. The chlorophenyl moiety has been shown to modulate binding affinity through π-stacking interactions with aromatic residues in protein active sites.

In vitro pharmacological studies have demonstrated that derivatives of this compound exhibit promising activity against multiple drug-resistant bacterial strains. The oxadiazole ring's ability to engage with bacterial enzymes like DNA gyrase suggests its utility in developing next-generation antibiotics. Additionally, the 5-(3-chlorophenyl) group may contribute to improved pharmacokinetic properties by enhancing lipophilicity while maintaining solubility.

The synthesis of 1,3,4-Oxadiazol-2(3H)-one, 5-(3-chlorophenyl) involves multi-step organic transformations that highlight the synthetic versatility of oxadiazole derivatives. Key synthetic strategies include cyclocondensation reactions between hydrazides and dicarbonyl compounds, followed by functional group modifications to introduce the chlorophenyl substituent. These synthetic routes have been optimized for high yield and purity, ensuring suitability for downstream applications in medicinal chemistry.

Emerging research indicates that this compound may exhibit significant neuroprotective effects. Studies have shown that oxadiazole derivatives can cross the blood-brain barrier and interact with neurotransmitter receptors, potentially offering therapeutic benefits in neurodegenerative disorders such as Alzheimer's disease. The 5-(3-chlorophenyl) moiety has been identified as a key factor in modulating receptor binding affinity without causing off-target effects.

The pharmaceutical industry has taken note of these findings, leading to increased interest in licensing or collaborating with academic institutions conducting research on this class of compounds. Several clinical trials are underway to evaluate the safety and efficacy of novel derivatives designed from this core scaffold. The success of these trials could pave the way for new treatments targeting a range of debilitating diseases.

From a chemical biology perspective, 1,3,4-Oxadiazol-2(3H)-one, 5-(3-chlorophenyl) serves as an excellent model system for studying heterocyclic chemistry's role in drug discovery. Its structural features allow researchers to explore diverse modifications while maintaining biological activity. This flexibility has inspired innovative approaches to molecular design that integrate computational modeling with experimental validation.

The environmental impact of synthesizing and utilizing this compound is also a growing area of interest. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices while maintaining high-quality standards for therapeutic agents.

In conclusion,1,3,4-Oxadiazol-2(3H)-one, particularly its 5-(3-chlorophenyl) derivative (CAS No. 85929-41-5), represents a promising candidate for further exploration in drug development. Its unique structural properties combined with recent advancements in medicinal chemistry make it a valuable asset for researchers seeking novel therapeutic solutions across multiple disease areas.